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Introduction

Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a widely used

analytical technique for quantifying metal ions in various samples. A critical component of this

method is the use of a suitable indicator to accurately determine the titration's endpoint.

Calconcarboxylic acid, also known as Patton and Reeder's Indicator, is a superior azo dye

employed for the precise determination of calcium ions (Ca²⁺) in the presence of magnesium

ions (Mg²⁺).[1] Its sharp and clear color change at the endpoint makes it an invaluable tool in

pharmaceutical analysis, water quality assessment, and other research applications.[2][3]

Principle of Method

The titration is based on a competitive chelation reaction. Calconcarboxylic acid forms a

wine-red complex with calcium ions.[1] EDTA is a more potent hexadentate chelating agent,

meaning it forms a more stable, water-soluble 1:1 complex with calcium ions than the indicator

does.[1][4][5]

The titration is conducted at a high pH, typically between 12 and 14.[1][3] This alkaline

environment is crucial as it causes magnesium ions to precipitate as magnesium hydroxide

(Mg(OH)₂), thus preventing their interference with the calcium titration.[2][3]

Initially, the indicator is added to the calcium-containing sample, forming the wine-red Ca²⁺-

Indicator complex. As the standard EDTA solution is added, EDTA first reacts with any free

Ca²⁺ ions. Near the endpoint, the EDTA begins to displace the indicator from the Ca²⁺-Indicator
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complex. The endpoint is reached when all calcium ions are complexed by EDTA, liberating the

free indicator, which has a distinct pure blue color.[1][6] The sharp color transition from wine-

red to blue signals the completion of the reaction.[1]

The overall reaction is: Ca-Indicator (wine-red) + EDTA → Ca-EDTA + Indicator (blue)[1]

Chemical Reaction at Endpoint

Ca²⁺-Indicator Complex
(Wine-Red)

Ca²⁺-EDTA Complex
(More Stable)

+ EDTA

Free Indicator
(Pure Blue)
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EDTA (Titrant)
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Caption: Endpoint reaction mechanism in EDTA titration with Calconcarboxylic acid.

Quantitative Data
Table 1: Properties of Calconcarboxylic Acid Indicator
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Property Description Reference

Common Name Patton and Reeder's Indicator [7]

IUPAC Name

3-hydroxy-4-[(2-hydroxy-4-

sulfonaphthalen-1-

yl)diazenyl]naphthalene-2-

carboxylic acid

[1]

CAS Number 3737-95-9 [7]

Molecular Formula C₂₁H₁₄N₂O₇S [1]

Molecular Weight 438.41 g/mol [7]

Appearance Dark violet powder [8]

pH Range for Titration 12 - 14 [1][3]

Endpoint Color Change Wine-Red to Pure Blue [2][3]

Table 2: Comparison of Indicators for Calcium Titration
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Feature
Calconcarboxylic
Acid

Thymolphthalexon
e

Eriochrome Black
T

Specificity for Ca²⁺

Highly selective at pH

> 12, as Mg²⁺

precipitates.[2]

Less specific, also

complexes with

magnesium.[2]

Used for total

hardness (Ca²⁺ +

Mg²⁺) at pH 10.[9]

Optimal pH 12 - 14[1] 10 - 12[2] ~10[9]

Endpoint Color

Change

Wine-Red to Pure

Blue[2]

Blue-Magenta to

Colorless/Smoky-

Gray[2]

Red to Blue[9]

Endpoint Sharpness

Known for a very

sharp and clear

endpoint.[2][3]

Generally provides a

distinct color change.

[2]

Can have an indistinct

endpoint, sometimes

requiring photometric

detection.[1]

Interference

Mg²⁺ interference is

eliminated by

precipitation.[3]

Mg²⁺ interferes and is

titrated along with

Ca²⁺.[2]

Mg²⁺ is intentionally

titrated with Ca²⁺.

Experimental Protocols
This protocol details the determination of calcium concentration in an aqueous sample using

Calconcarboxylic acid indicator and a standard EDTA solution.

Reagents and Materials
Standard 0.01 M EDTA solution: Prepare by dissolving approximately 0.95 g of dried (80°C

for 1 hour) disodium EDTA dihydrate (Na₂H₂Y·2H₂O) in deionized water in a 250 mL

volumetric flask and diluting to the mark.[10] Standardize against a primary standard calcium

carbonate solution.

Calconcarboxylic acid indicator: Can be used as a solid triturate (ground mixture with NaCl

or Na₂SO₄) or as a solution (e.g., 0.4% in methanol).[2][11] A solid mixture of ~100 mg

indicator per 100 g NaCl is common.

Sodium Hydroxide (NaOH) solution, 2 M or 8 M: To adjust the sample pH.[2][6]
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Calcium-containing sample: An unknown solution to be analyzed.

Standard Calcium Solution (for standardization): Accurately weigh ~0.25 g of primary

standard calcium carbonate (CaCO₃), dissolve in a minimum amount of 1 M HCl, and dilute

to 250 mL in a volumetric flask.[12]

Apparatus: 50 mL burette, 25 mL pipette, 250 mL conical flasks, magnetic stirrer, pH meter

or pH indicator paper.

Experimental Workflow Diagram
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Caption: General workflow for the complexometric titration of calcium.
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Titration Procedure
Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the calcium-containing

sample into a 250 mL conical flask.[2]

Dilution: Add approximately 75 mL of deionized water.[2]

pH Adjustment: While stirring, add 2 mL of 2 M NaOH solution to raise the pH to a value

between 12 and 13.[2] Use a pH meter for accuracy. If magnesium is present, a white

precipitate of Mg(OH)₂ will form.[1] It is recommended to add the alkali before the indicator.

[3]

Indicator Addition: Add a small amount (approx. 100 mg) of the Calconcarboxylic acid
indicator mixture and swirl until it dissolves.[2] The solution should turn a distinct wine-red

color.[2] Note: The indicator can be unstable in strongly alkaline solutions and should be

added just before titration begins.[2][3]

Titration: Titrate the sample with the standardized 0.01 M EDTA solution, stirring

continuously.[2]

Endpoint Determination: The endpoint is reached upon a sharp and stable color change from

wine-red to a pure blue.[2][3] Record the final volume of EDTA used from the burette.

Replicates: Perform at least two additional titrations to ensure reproducible results. The

volumes should agree within 0.1 mL.[6]

Calculation of Calcium Concentration
The reaction between Ca²⁺ and EDTA has a 1:1 stoichiometry. The concentration of calcium in

the original sample can be calculated using the following formula:

Ca²⁺ (M) = (M_EDTA × V_EDTA) / V_sample

Where:

M_EDTA = Molarity of the standard EDTA solution (mol/L)

V_EDTA = Volume of EDTA solution used for titration (L)
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V_sample = Volume of the initial calcium sample (L)

To express the result in other units, such as mg/L or ppm (parts per million):

Ca²⁺ (mg/L) = Ca²⁺ (M) × Molar Mass of Ca ( g/mol ) × 1000 (mg/g)

(Molar Mass of Ca = 40.08 g/mol )

Logical Diagram: Magnesium Interference Mitigation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample containing
Ca²⁺ and Mg²⁺

Adjust pH of Sample

pH set to 12-14
(using NaOH)

Correct Protocol

pH < 12
(e.g., pH 10)

Incorrect for
Specific Ca²⁺

Mg²⁺ precipitates as
insoluble Mg(OH)₂

Mg²⁺ remains soluble

Mg²⁺ does not react with EDTA.
Titration is specific for Ca²⁺.

Mg²⁺ reacts with EDTA.
Titration measures total hardness

(Ca²⁺ + Mg²⁺).

Click to download full resolution via product page

Caption: Rationale for high pH to prevent magnesium interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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